Cas no 16715-77-8 (1-Naphthalenecarboxylicacid, 2,3-dihydroxy-)

• Product Name: 1-Naphthalenecarboxylicacid, 2,3-dihydroxy-
• CAS No: 16715-77-8
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 182454
• PubChem ID: 28002
• Update Time: 2025-04-19

1-Naphthalenecarboxylicacid, 2,3-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 2,3-dihydroxy-
• 2,3-Dihydroxynaphthalene-1-carboxylic acid
• 1-NAPHTHOIC ACID, 2,3-DIHYDROXY-
• 2,3-Dihydroxynaphthoic acid
• AC1L1EED
• NSC 8635
• STK093735
• SureCN88986
• DTXSID00168235
• NSC-8635
• WZPLEIAOQJXZJX-UHFFFAOYSA-N
• AKOS004114665
• NSC8635
• 1-Naphthalenecarboxylic acid, 2,3-dihydroxy-
• BB 0221181
• dihydroxynaphthoic acid
• 2,3-Dihydroxy-1-naphthoic acid
• 16715-77-8
• NCGC00247882-01
• A810825
• .beta.-Oxynaphtoic acid
• SCHEMBL88986
• FT-0768117
• 2,3-Dihydroxy-1-naphthoic acid #

• Inchi： 1S/C11H8O4/c12-8-5-6-3-1-2-4-7(6)9(10(8)13)11(14)15/h1-5,12-13H,(H,14,15)
• InChI Key： WZPLEIAOQJXZJX-UHFFFAOYSA-N
• SMILES： OC1=C(C=C2C=CC=CC2=C1C(=O)O)O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 2.5

Experimental Properties

• Density: 1.535
• Boiling Point: 464.6 °C at 760 mmHg
• Flash Point: 464.6 °C at 760 mmHg
• Refractive Index: 1.761
• PSA: 77.76